2,4-dibromoestra-1,3,5(10),6-tetraene-3,17-diol diacetate
2,4-dibromoestra-1,3,5(10),6-tetraene-3,17-diol diacetate
Brand Name:
Vulcanchem
CAS No.:
132633-86-4
VCID:
VC0144550
InChI:
InChI=1S/C22H24Br2O4/c1-11(25)27-19-7-6-17-14-4-5-15-16(13(14)8-9-22(17,19)3)10-18(23)21(20(15)24)28-12(2)26/h4-5,10,13-14,17,19H,6-9H2,1-3H3/t13-,14+,17-,19?,22-/m0/s1
SMILES:
CC(=O)OC1CCC2C1(CCC3C2C=CC4=C(C(=C(C=C34)Br)OC(=O)C)Br)C
Molecular Formula:
C22H24Br2O4
Molecular Weight:
512.2 g/mol
2,4-dibromoestra-1,3,5(10),6-tetraene-3,17-diol diacetate
CAS No.: 132633-86-4
Main Products
VCID: VC0144550
Molecular Formula: C22H24Br2O4
Molecular Weight: 512.2 g/mol
| CAS No. | 132633-86-4 |
|---|---|
| Product Name | 2,4-dibromoestra-1,3,5(10),6-tetraene-3,17-diol diacetate |
| Molecular Formula | C22H24Br2O4 |
| Molecular Weight | 512.2 g/mol |
| IUPAC Name | [(8R,9S,13S,14S)-3-acetyloxy-2,4-dibromo-13-methyl-8,9,11,12,14,15,16,17-octahydrocyclopenta[a]phenanthren-17-yl] acetate |
| Standard InChI | InChI=1S/C22H24Br2O4/c1-11(25)27-19-7-6-17-14-4-5-15-16(13(14)8-9-22(17,19)3)10-18(23)21(20(15)24)28-12(2)26/h4-5,10,13-14,17,19H,6-9H2,1-3H3/t13-,14+,17-,19?,22-/m0/s1 |
| Standard InChIKey | KLMUHEKLYJFXEB-HCHCUJDGSA-N |
| Isomeric SMILES | CC(=O)OC1CC[C@@H]2[C@@]1(CC[C@H]3[C@H]2C=CC4=C(C(=C(C=C34)Br)OC(=O)C)Br)C |
| SMILES | CC(=O)OC1CCC2C1(CCC3C2C=CC4=C(C(=C(C=C34)Br)OC(=O)C)Br)C |
| Canonical SMILES | CC(=O)OC1CCC2C1(CCC3C2C=CC4=C(C(=C(C=C34)Br)OC(=O)C)Br)C |
| Synonyms | 2,4-DBTDD 2,4-dibromoestra-1,3,5(10),6-tetraene-3,17-diol diacetate |
| PubChem Compound | 131530 |
| Last Modified | Nov 11 2021 |
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